(Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol

• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 6-[(Z)-2-(3,5-dimethoxyphenyl)ethenyl]-1-benzofuran-4-ol
• InChI: InChI=1S/C18H16O4/c1-20-14-7-12(8-15(11-14)21-2)3-4-13-9-17(19)16-5-6-22-18(16)10-13/h3-11,19H,1-2H3/b4-3-
• InChI Key: CIAUAUMFFDERFG-ARJAWSKDSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1)/C=C\C2=CC(=C3C=COC3=C2)O)OC
• Canonical SMILES: COC1=CC(=CC(=C1)C=CC2=CC(=C3C=COC3=C2)O)OC

Description

(Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol is a useful research compound. Its molecular formula is C18H16O4 and its molecular weight is 296.3 g/mol. The purity is usually 95%.
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Biological Activity

(Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of the biological properties, mechanisms of action, and potential therapeutic applications of this compound, supported by relevant case studies and research findings.

Chemical Structure and Properties

(Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol belongs to the benzofuran family, characterized by a benzofuran core structure substituted with a styryl group. Its molecular formula is C$_{16}$H$_{16}$O$_{4}$, and it exhibits properties typical of polyphenolic compounds, including antioxidant activity.

1. Antioxidant Activity

Research indicates that benzofuran derivatives can exhibit significant antioxidant properties. The presence of methoxy groups in (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol enhances its ability to scavenge free radicals and reduce oxidative stress in cells. This is crucial for protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases, including cancer and neurodegenerative disorders.

2. Anticancer Potential

Numerous studies have highlighted the anticancer activity of benzofuran derivatives. For example, compounds structurally related to (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol have been shown to induce apoptosis in cancer cells through mechanisms involving ROS generation and mitochondrial dysfunction. A study demonstrated that similar derivatives increased the activity of caspases 3 and 7, key enzymes in the apoptotic pathway, suggesting that (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol may also possess pro-apoptotic effects against various cancer cell lines .

4. Anti-inflammatory Effects

Inflammation is a common underlying factor in many chronic diseases. Some benzofuran derivatives exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This suggests that (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol could be explored for its anti-inflammatory potential .

The biological activity of (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol can be attributed to several mechanisms:

• ROS Generation : Inducing oxidative stress in cancer cells leads to apoptosis.
• Caspase Activation : Triggering the intrinsic apoptotic pathway through caspase activation.
• Inhibition of Enzymatic Activity : Compounds similar to (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol have been shown to inhibit key enzymes involved in inflammation and microbial metabolism.

Case Studies

• Apoptosis Induction in K562 Cells :
  A study demonstrated that related benzofuran compounds increased ROS levels in K562 leukemia cells and significantly activated caspases after prolonged exposure. This highlights the potential of (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol as an anticancer agent through apoptosis induction .
• Antibacterial Screening :
  In vitro studies on related benzofurans showed significant antibacterial activity against various strains with low cytotoxicity towards mammalian cells. These findings support further investigation into the antimicrobial potential of (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol .

Scientific Research Applications

Anticancer Properties

Research indicates that compounds related to benzofuran structures exhibit significant anticancer activities. For instance, derivatives of benzofuran have been shown to inhibit tubulin polymerization, which is crucial for cancer cell proliferation. Specifically, (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol may act similarly to known anticancer agents like resveratrol analogs by disrupting microtubule dynamics, thereby inducing apoptosis in cancer cells .

Neuroprotective Effects

Studies have highlighted the potential of benzofuran derivatives as dual inhibitors of acetylcholinesterase and butyrylcholinesterase, enzymes implicated in neurodegenerative diseases such as Alzheimer's. Compounds with similar structures have demonstrated promising results in enhancing cognitive function and reducing neurotoxicity by preventing the breakdown of acetylcholine . This suggests that (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol could be explored for its neuroprotective properties.

Anticancer Activity Study

In a study examining the anticancer effects of various benzofuran derivatives, researchers synthesized several compounds based on the benzofuran scaffold and tested their cytotoxicity against different cancer cell lines. The results indicated that compounds with methoxy substitutions exhibited enhanced activity compared to their unsubstituted counterparts, supporting further investigation into (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol's potential as an anticancer agent .

Neuroprotective Activity Assessment

Another study focused on evaluating the neuroprotective effects of benzofuran derivatives on neuronal cell cultures exposed to neurotoxic agents. The results showed that certain derivatives could significantly reduce cell death and oxidative stress markers, indicating their potential utility in treating neurodegenerative disorders . This case study underscores the relevance of (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol in developing therapeutic strategies for neurological diseases.

Chemical Reactions Analysis

Electrophilic Aromatic Substitution (EAS)

The benzofuran core and substituted aromatic rings are activated for electrophilic substitution due to electron-donating methoxy (-OCH₃) and hydroxyl (-OH) groups. Key reactions include:

• Nitration : Occurs preferentially at the para position of the hydroxyl group (position 5 of benzofuran) under mixed acid (HNO₃/H₂SO₄) conditions¹.

• Halogenation : Bromination with Br₂ in acetic acid yields mono- or di-substituted products depending on stoichiometry².

Table 1: EAS Reactivity of Key Positions

Position	Reactivity (Relative Rate)	Preferred Reaction
C-5	High (para to -OH)	Nitration, Bromination
C-3/C-5 (styryl)	Moderate (meta to -OCH₃)	Sulfonation

Oxidative Cyclization

Hypervalent iodine(III) catalysts like (diacetoxyiodo)benzene (PIDA) enable efficient cyclization of pre-functionalized precursors. For example:

• Formation of Benzofuran Core : o-Hydroxystilbene derivatives undergo oxidative cyclization in acetonitrile with PIDA (10 mol%) and m-CPBA (2.0 equiv) at 25°C under ultrasound, achieving 85% yield¹.

Table 2: Cyclization Optimization

Condition	Yield (%)	Time (min)
PIDA, m-CPBA, RT	83	60
PIDA, m-CPBA, Ultrasound	85	30

Hydroxyl Group Reactions

• Alkylation : Treatment with benzyl bromide (1.2 equiv) in DMF at 80°C produces O-benzyl derivatives quantitatively².

• Acylation : Reacts with acetyl chloride in pyridine to form acetates (95% yield)².

Methoxy Group Demethylation

• BBr₃ in CH₂Cl₂ at -78°C selectively removes methoxy groups, yielding dihydroxy derivatives².

Oxidation Reactions

The hydroxyl group at C-4 is susceptible to oxidation:

• Quinone Formation : Oxidation with DDQ (2.5 equiv) in dioxane produces a quinone derivative (72% yield)².

Cross-Coupling Reactions

The styryl double bond participates in palladium-catalyzed couplings:

• Heck Reaction : Reacts with aryl iodides (e.g., 4-iodotoluene) to form extended π-conjugated systems¹.

Table 3: Heck Reaction Performance

Aryl Halide	Yield (%)	Conditions
4-Iodotoluene	78	Pd(OAc)₂, PPh₃, 100°C
2-Bromonaphthalene	65	PdCl₂, DMF, 120°C

Photochemical Reactivity

Under UV light (λ = 365 nm), the (Z)-styryl configuration isomerizes to the (E)-form, altering biological activity³.

Acid/Base-Mediated Rearrangements

• Furan Ring Opening : Prolonged exposure to HCl (conc.) cleaves the furan ring, forming a diketone intermediate².

Footnotes

• Thieme-Connect (Hypervalent iodine(III)-catalyzed synthesis) ↩ ↩² ↩³

• PMC (5,6-Dimethoxybenzofuran-3-one derivatives) ↩ ↩² ↩³ ↩⁴ ↩⁵ ↩⁶

• EvitaChem (EVT-13015808 synthesis) ↩

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol, and how are key intermediates characterized?

• Methodological Answer : The compound is typically synthesized via cascade reactions, such as [3,3]-sigmatropic rearrangements followed by aromatization. For example, benzofuran derivatives can be prepared using NaH in THF to deprotonate phenolic intermediates, followed by alkylation or styryl group introduction under controlled conditions. Key intermediates are validated using nuclear magnetic resonance (NMR; $^1$H, $^13$C), infrared spectroscopy (IR), and high-resolution mass spectrometry (HRMS). For instance, in similar benzofuran syntheses, diagnostic peaks in $^1$H NMR (e.g., δ 6.5–7.5 ppm for aromatic protons) and IR (C-O stretching at ~1250 cm$^{-1}$) confirm structural integrity .

Q. How is stereochemical control achieved during the synthesis of (Z)-styrylbenzofuran derivatives?

• Methodological Answer : The Z-configuration of the styryl group is controlled by reaction temperature, solvent polarity, and catalysts. For example, low-temperature conditions (-20°C) in polar aprotic solvents (e.g., DMF) favor Z-selectivity by slowing isomerization. Catalytic systems like Pd(OAc)$_2$ with chiral ligands (e.g., BINAP) can enhance stereoselectivity. Confirmation is performed via NOESY NMR to detect spatial proximity of protons across the double bond .

Q. What spectroscopic techniques are critical for confirming the structure of (Z)-6-(3,5-Dimethoxystyryl)benzofuran-4-ol?

• Methodological Answer :

• NMR : $^1$H NMR identifies methoxy groups (δ ~3.8 ppm, singlet) and styryl protons (δ ~6.3–6.8 ppm, coupling constant $J_{Z}$ ≈ 12 Hz). $^13$C NMR confirms benzofuran carbons (δ ~155–160 ppm for oxygenated carbons).
• HRMS : Exact mass analysis (e.g., m/z 340.1312 for C$_{19}$H$_{18}$O$_4$) validates molecular formula.
• UV-Vis : Conjugated systems show λ$_{max}$ ~280–320 nm, typical for benzofuran-styryl chromophores .

Advanced Research Questions

Q. How can competing reaction pathways (e.g., [3,3]- vs. [1,3]-sigmatropic shifts) be minimized during benzofuran synthesis?

• Methodological Answer : Pathway selectivity is achieved by tuning substituent electronic effects and reaction conditions. Electron-donating groups (e.g., methoxy) on the aromatic ring stabilize transition states for [3,3]-shifts. Polar solvents (e.g., THF) and low temperatures (~0°C) suppress competing [1,3]-rearrangements. Kinetic studies via in-situ FTIR or $^1$H NMR monitoring can identify dominant pathways .

Q. What strategies resolve contradictions in spectroscopic data for (Z)-styrylbenzofuran derivatives?

• Methodological Answer : Discrepancies in NMR or mass spectra often arise from tautomerism or residual solvents. Strategies include:

• Deuterated Solvent Exchange : Replace DMSO-d$_6$ with CDCl$_3$ to eliminate solvent-peak interference.
• Dynamic NMR (DNMR) : Detect slow-exchange processes (e.g., rotamers) by variable-temperature NMR.
• X-ray Crystallography : Resolve ambiguities by determining crystal structures, especially for Z/E isomer differentiation .

Q. How are computational methods (e.g., DFT) applied to predict reaction outcomes or optimize synthetic routes?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) model transition states and activation energies for sigmatropic rearrangements. For example, Gibbs free energy differences between Z and E isomers can predict selectivity. Computational IR/Raman spectra are compared to experimental data to validate intermediates .